Cas no 36853-14-2 (Ethyl 2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylate)

• Product Name: Ethyl 2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• CAS No: 36853-14-2
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD00514034
• CID: 1031420
• PubChem ID: 2785599
• Update Time: 2025-05-26

Ethyl 2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• ETHYL 2,4‐DIMETHYL‐6‐OXO‐1,6‐DIHYDRO‐3‐PYRIDINECARBOXYLATE
• ethyl 2,4-dimethyl-6-oxo-1H-pyridine-3-carboxylate
• AKOS010998560
• SCHEMBL1296287
• ethyl 6-hydroxy-2,4-diMethylnicotinate
• Ethyl 2,4-dimethyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate
• AT10264
• DTXSID40382933
• Ethyl2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• VU0494815-1
• XIRRHMRGKFDBIA-UHFFFAOYSA-N
• 36853-14-2
• MFCD00514034
• 6-hydroxy-2,4-dimethylnicotinic acid ethyl ester
• EN300-235881
• F2158-0792

• MDL： MFCD00514034
• Inchi： 1S/C10H13NO3/c1-4-14-10(13)9-6(2)5-8(12)11-7(9)3/h5H,4H2,1-3H3,(H,11,12)
• InChI Key： XIRRHMRGKFDBIA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=CC(NC=1C)=O)=O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylate

Comprehensive Overview of Ethyl 2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS No. 36853-14-2)

Ethyl 2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylate, with the CAS number 36853-14-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative of dihydropyridine is widely recognized for its potential applications in drug synthesis and material science. The compound's unique structure, featuring a carboxylate group and a dihydropyridine core, makes it a versatile intermediate in the development of bioactive molecules.

In recent years, the demand for heterocyclic compounds like Ethyl 2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylate has surged due to their role in designing novel therapeutics. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs and anti-inflammatory agents. The compound's pyridine scaffold is a common motif in many FDA-approved drugs, which underscores its importance in modern medicinal chemistry.

One of the most frequently searched questions about CAS 36853-14-2 relates to its synthetic pathways. The compound can be synthesized through condensation reactions involving ethyl acetoacetate and ammonium acetate, followed by cyclization. This method is favored for its scalability and high yield, making it a popular choice for industrial applications. Additionally, the compound's solubility in organic solvents like ethanol and dichloromethane facilitates its use in various chemical processes.

The pharmacological properties of Ethyl 2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylate are another hot topic among researchers. Studies suggest that its derivatives exhibit antioxidant and neuroprotective effects, which align with the growing interest in neurodegenerative disease treatments. This has led to increased searches for its structure-activity relationship (SAR) data, as scientists aim to optimize its efficacy.

From an industrial perspective, the compound's stability and purity are critical factors. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to ensure quality control. Manufacturers often highlight its low toxicity profile, which makes it a safer alternative to more hazardous intermediates in drug synthesis.

Environmental considerations are also shaping the discourse around CAS 36853-14-2. With the rise of green chemistry, there is a push to develop eco-friendly synthesis methods for this compound. Researchers are exploring catalytic processes and biodegradable solvents to minimize waste and energy consumption, addressing the sustainability concerns of modern consumers.

In conclusion, Ethyl 2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS No. 36853-14-2) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its synthetic versatility, bioactive potential, and environmental adaptability make it a subject of ongoing research and commercial interest. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing drug discovery and sustainable chemistry.